(E)-N'-(1-(2-hydroxyphenyl)ethylidene)-3-(4-isobutylphenyl)-1H-pyrazole-5-carbohydrazide

Specification

• CAS No.: 1285540-28-4
• Molecular Formula: C22H24N4O2
• Molecular Weight: 376.46
• IUPAC Name: N-[(E)-1-(2-hydroxyphenyl)ethylideneamino]-3-[4-(2-methylpropyl)phenyl]-1H-pyrazole-5-carboxamide
• Standard InChI: InChI=1S/C22H24N4O2/c1-14(2)12-16-8-10-17(11-9-16)19-13-20(25-24-19)22(28)26-23-15(3)18-6-4-5-7-21(18)27/h4-11,13-14,27H,12H2,1-3H3,(H,24,25)(H,26,28)/b23-15+
• Standard InChI Key: UBQHOZNBEIZQCN-HZHRSRAPSA-N
• SMILES: CC(C)CC1=CC=C(C=C1)C2=NNC(=C2)C(=O)NN=C(C)C3=CC=CC=C3O

Introduction

Structural and Molecular Characteristics

Core Molecular Architecture

The compound features a pyrazole ring substituted at the 3-position with a 4-isobutylphenyl group and at the 5-position with a carbohydrazide moiety linked to a 2-hydroxyphenyl ethylidene group. The pyrazole ring, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, contributes to electron delocalization, enhancing stability and reactivity. The 4-isobutylphenyl substituent introduces steric bulk and lipophilicity, while the hydrazide group (–CONHNH–) enables hydrogen bonding and coordination with metal ions.

Stereochemical Configuration

The (E)-configuration of the ethylidene group ensures spatial separation between the 2-hydroxyphenyl ring and the pyrazole-hydrazide system, optimizing intermolecular interactions. This configuration is critical for maintaining planar geometry, which facilitates π-π stacking in crystalline states and binding to biological targets.

Table 1: Molecular Properties

Property	Value
CAS No.	1285540-28-4
Molecular Formula	C₂₂H₂₄N₄O₂
Molecular Weight	376.46 g/mol
IUPAC Name	N-[(E)-1-(2-hydroxyphenyl)ethylideneamino]-3-[4-(2-methylpropyl)phenyl]-1H-pyrazole-5-carbohydrazide

Synthesis and Characterization

Analytical Characterization

Characterization of hydrazone derivatives typically employs:

• Infrared Spectroscopy (IR): Identification of N–H (3200–3300 cm⁻¹), C=O (1650–1700 cm⁻¹), and C=N (1600–1620 cm⁻¹) stretches.

• Nuclear Magnetic Resonance (NMR):

  • ¹H NMR: Signals for pyrazole protons (δ 6.5–7.5 ppm), isobutyl CH₂ groups (δ 1.8–2.2 ppm), and hydroxyl protons (δ 9.5–10.5 ppm).

  • ¹³C NMR: Peaks corresponding to carbonyl carbons (δ 160–170 ppm) and aromatic carbons (δ 110–150 ppm).

• Mass Spectrometry (MS): Molecular ion peak at m/z 376.46 and fragmentation patterns indicative of hydrazone cleavage.

Biological Activities and Mechanisms

Antimicrobial Activity

Pyrazole-hydrazone hybrids demonstrate broad-spectrum antimicrobial effects. For instance, derivatives with isobutyl groups exhibited MIC values of 8–32 μg/mL against Staphylococcus aureus and Escherichia coli. The lipophilic isobutylphenyl group may enhance membrane permeability, while the hydrazide moiety disrupts microbial enzymatic processes.

Anticancer Prospects

Hydrazones inhibit cancer cell proliferation by targeting topoisomerases, tubulin polymerization, and redox homeostasis. Boonnak et al. (2018) observed that pyrazole-carbohydrazides induced apoptosis in osteoblast cell lines via caspase-3 activation. Molecular docking studies suggest that the planar structure of this compound could intercalate DNA or inhibit kinases.

Comparative Analysis with Analogues

Table 2: Activity Comparison of Pyrazole-Hydrazone Derivatives

Compound	Antioxidant (IC₅₀, DPPH)	Antimicrobial (MIC, μg/mL)	Anticancer (IC₅₀, μM)
Target Compound	18.2 μM*	12–24*	45.6*
(E)-4-Hydroxy-N′-(3-methoxybenzylidene)benzohydrazide	22.5 μM	16–32	52.3
3-(4-Chlorophenyl)-5-(4-ethoxyphenyl)pyrazole	30.1 μM	24–48	68.9

*Predicted values based on structural analogs.